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Introduction

Chemerin-9, a nonapeptide corresponding to the C-terminal residues 149-157 of the chemerin
protein, is a potent agonist for the G protein-coupled receptor (GPCR), Chemokine-like
Receptor 1 (CMKLR1), also known as ChemR23. Activation of CMKLR1 by Chemerin-9
initiates a signaling cascade that leads to the mobilization of intracellular calcium, a key second
messenger involved in a multitude of cellular processes including immune cell trafficking,
adipogenesis, and inflammation.[1][2] This application note provides a detailed protocol for
measuring Chemerin-9-induced calcium flux in cells expressing CMKLR1, a critical assay for
studying receptor activation and for the screening and characterization of novel modulators of
the chemerin/CMKLR1 axis.

Signaling Pathway

Chemerin-9 binds to and activates CMKLR1, which is coupled to the Gi/o family of G proteins.
[2] Upon agonist binding, the G protein dissociates, and the By subunits activate phospholipase
C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic
reticulum, leading to the release of stored calcium ions into the cytoplasm. This transient
increase in intracellular calcium can be detected using calcium-sensitive fluorescent dyes.
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Chemerin-9/CMKLR1 Signaling Pathway
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Calcium Flux Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8087398?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10699647/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10699647/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5055294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5055294/
https://www.benchchem.com/product/b8087398#calcium-flux-assay-with-chemerin-9-149-157-tfa
https://www.benchchem.com/product/b8087398#calcium-flux-assay-with-chemerin-9-149-157-tfa
https://www.benchchem.com/product/b8087398#calcium-flux-assay-with-chemerin-9-149-157-tfa
https://www.benchchem.com/product/b8087398#calcium-flux-assay-with-chemerin-9-149-157-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8087398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

